2-Isopropyl-4-nitro-1H-imidazole
Overview
Description
The compound 2-Isopropyl-4-nitro-1H-imidazole is a derivative of the imidazole ring, which is a five-membered planar ring with two non-adjacent nitrogen atoms. Imidazole derivatives are of significant interest due to their wide range of biological activities and their presence in many pharmaceuticals. The nitration of 2-isopropylimidazole has been explored to produce dinitro compounds, which can further react to form various heterocyclic compounds with potential pharmacological applications .
Synthesis Analysis
The synthesis of imidazole derivatives can be complex, involving multiple steps and various reagents. For instance, the synthesis of hexahydro-2H-imidazo[4,5-g]isoquinolin-2-one, an isostere of catecholamine-based selective dopamine D-1 antagonists, was achieved in ten stages starting from 4-nitrobenzyl cyanide . Similarly, the synthesis of the first examples of the 4H-imidazo[4,5-c]isoxazole ring system was reported, which involves thermolysis of 2-(4-nitro-1H-imidazol-5-yl) acetate and malonate derivatives . These methods highlight the complexity and versatility of imidazole synthesis.
Molecular Structure Analysis
The molecular structure of imidazole derivatives can be elucidated using techniques such as X-ray crystallography. For example, the structure of a dinitro compound derived from 2-isopropylimidazole was confirmed to be 1,4-dinitro-2-isopropylimidazole using this method . The crystal structures of imidazo[1,2-a]pyridin-2-ylacetic acid and its metal complexes have also been characterized, revealing 2D hydrogen-bonded networks and various coordination geometries around the metal ions .
Chemical Reactions Analysis
Imidazole derivatives undergo a variety of chemical reactions, often involving rearrangements and cyclizations. For instance, 3-(4-Substitutedphenyl)aminoisoxazol-5(2H)-ones, when reacted with triethylamine, can rearrange to form imidazo[1,2-a]pyridines and indoles . Additionally, an iron(III)-catalyzed cascade reaction between nitroolefins and 2-aminopyridines has been used to synthesize imidazo[1,2-a]pyridines, demonstrating the bielectrophilic nature of nitroolefins .
Physical and Chemical Properties Analysis
The physical and chemical properties of imidazole derivatives are influenced by their molecular structure. For example, the thermal stability and magnetic properties of imidazo[1,2-a]pyridin-2-ylacetic acid and its metal complexes vary depending on the metal ion present . The tautomeric equilibrium between 4-(isopropylamino)imidazol-2-ylidene and its mesoionic tautomer also affects its reactivity, as seen in the case of its coordination to a Rh(I) center .
Scientific Research Applications
Metabolism in Animals
2-Isopropyl-4-nitro-1H-imidazole, like other nitroimidazole derivatives, undergoes metabolism in animals, leading to various metabolites. A study on dogs showed that after oral administration, metabolites retaining the nitro group were identified, indicating a biotransformation involving the isopropyl chain of the molecule (Assandri et al., 1978).
Decomposition Kinetics
The decomposition kinetics of imidazole derivatives, including this compound, have been studied using thermal analysis techniques. These studies help understand how the position of the NO2 group affects the decomposition kinetics of substituted imidazoles (Venkatesh et al., 2013).
Synthesis and Structural Assignment
The synthesis and structure of nitroimidazole derivatives, including this compound, have been a focus of research. These studies involve detailed spectroscopic analysis to determine the position of the nitro group in the imidazole ring, which is crucial for understanding their pharmacological activities (Klink et al., 1985).
Biodegradability Assessment
Research on the biodegradability of imidazole derivatives, including this compound, has been conducted. These studies involve evaluating the docking behavior of enzymes involved in histidine degradation, which provides insights into the biodegradability nature of these compounds (Veeraragavan et al., 2017).
Photochemical Behavior
The photochemical behavior of nitroimidazole derivatives, including this compound, has been studied in water-containing solutions. These studies help understand the photorearrangement processes of such compounds, contributing to knowledge in photochemistry (Pfoertner & Daly, 1987).
Alkylation Studies
Research on the regioselective alkylation of nitroimidazoles, including this compound, has been conducted. These studies are significant in organic chemistry, particularly in understanding the temperature effects on alkylation processes (Rao et al., 1994).
Catalysis in Chemical Reactions
Imidazole derivatives are used as catalysts in various chemical reactions. Studies on the catalytic efficiency of imidazole in synthesis reactions, such as the Henry reaction, have been carried out, showcasing the versatility of these compounds in green chemistry (Phukan et al., 2008; Phukan et al., 2009).
Potential in Disease Treatment
Research on nitroimidazoles, including this compound, has explored their potential in treating diseases like human African trypanosomiasis. These studies are crucial in drug development for neglected tropical diseases (Trunz et al., 2011).
Future Directions
properties
IUPAC Name |
5-nitro-2-propan-2-yl-1H-imidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2/c1-4(2)6-7-3-5(8-6)9(10)11/h3-4H,1-2H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQZCZXRYOJJCDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=C(N1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10158344 | |
Record name | Imidazole, 2-isopropyl-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10158344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13373-32-5 | |
Record name | 2-Isopropyl-4-nitroimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13373-32-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Imidazole, 2-isopropyl-4-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013373325 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Imidazole, 2-isopropyl-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10158344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-isopropyl-4-nitro-1H-imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.122 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research paper discusses the potential for predicting the biodegradability of imidazole derivatives by studying their interactions with enzymes involved in histidine degradation. Can you elaborate on how 2-Isopropyl-4-nitro-1H-imidazole might interact with these enzymes, specifically urocanase and formiminoglutamase?
A: The research paper focuses on computational docking studies using PatchDock to assess the interaction of various imidazole derivatives with urocanase and formiminoglutamase. [] These enzymes play crucial roles in the breakdown of histidine, an essential amino acid. While the study does not provide specific docking results for this compound, it suggests that compounds exhibiting low atomic contact energy with these enzymes, like 1-nitroimidazole, might be poorly biodegradable. [] This information could be used as a starting point for further investigation into the specific interactions of this compound with these enzymes. Experimental studies would be necessary to confirm any predicted interactions and assess the compound's actual biodegradability.
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